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1-(3,4-Dimethylphenyl)-5-({3-nitro-1-methyl-1H-1,2,4-triazol-5-yl}sulfanyl)-1H-tetraazole 1-(3,4-Dimethylphenyl)-5-({3-nitro-1-methyl-1H-1,2,4-triazol-5-yl}sulfanyl)-1H-tetraazole
Brand Name: Vulcanchem
CAS No.: 634176-37-7
VCID: VC0470991
InChI: InChI=1S/C12H12N8O2S/c1-7-4-5-9(6-8(7)2)19-12(14-16-17-19)23-11-13-10(20(21)22)15-18(11)3/h4-6H,1-3H3
SMILES: CC1=C(C=C(C=C1)N2C(=NN=N2)SC3=NC(=NN3C)[N+](=O)[O-])C
Molecular Formula: C12H12N8O2S
Molecular Weight: 332.34g/mol

1-(3,4-Dimethylphenyl)-5-({3-nitro-1-methyl-1H-1,2,4-triazol-5-yl}sulfanyl)-1H-tetraazole

CAS No.: 634176-37-7

Main Products

VCID: VC0470991

Molecular Formula: C12H12N8O2S

Molecular Weight: 332.34g/mol

1-(3,4-Dimethylphenyl)-5-({3-nitro-1-methyl-1H-1,2,4-triazol-5-yl}sulfanyl)-1H-tetraazole - 634176-37-7

CAS No. 634176-37-7
Product Name 1-(3,4-Dimethylphenyl)-5-({3-nitro-1-methyl-1H-1,2,4-triazol-5-yl}sulfanyl)-1H-tetraazole
Molecular Formula C12H12N8O2S
Molecular Weight 332.34g/mol
IUPAC Name 1-(3,4-dimethylphenyl)-5-[(2-methyl-5-nitro-1,2,4-triazol-3-yl)sulfanyl]tetrazole
Standard InChI InChI=1S/C12H12N8O2S/c1-7-4-5-9(6-8(7)2)19-12(14-16-17-19)23-11-13-10(20(21)22)15-18(11)3/h4-6H,1-3H3
Standard InChIKey JIOIWTLYQWYRTR-UHFFFAOYSA-N
SMILES CC1=C(C=C(C=C1)N2C(=NN=N2)SC3=NC(=NN3C)[N+](=O)[O-])C
Canonical SMILES CC1=C(C=C(C=C1)N2C(=NN=N2)SC3=NC(=NN3C)[N+](=O)[O-])C
PubChem Compound 713740
Last Modified Nov 11 2021
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